Cas no 61306-10-3 (2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-)

61306-10-3 structure
Product name:2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
- (3,5-dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl) propanoate
- 3,5-Dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl propanoate
- DTXSID60818663
- 61306-10-3
-
- Inchi: InChI=1S/C12H14Br2O3/c1-3-5-12(17-10(15)4-2)6-8(13)11(16)9(14)7-12/h6-7H,3-5H2,1-2H3
- InChI Key: PYEYTIYTYJZSTK-UHFFFAOYSA-N
- SMILES: CCCC1(C=C(C(=O)C(=C1)Br)Br)OC(=O)CC
Computed Properties
- Exact Mass: 363.93092
- Monoisotopic Mass: 363.93097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- Related Literature
-
David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
-
Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
-
Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
61306-10-3 (2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-) Related Products
- 1236862-21-7(3-(3-methylphenoxy)azetidine hydrochloride)
- 95970-41-5(furan-2-yl-(5-methylthiophen-2-yl)methanol)
- 1895454-87-1(2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol)
- 1700025-65-5(2-butyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
- 1211526-90-7(5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione)
- 1807030-28-9(5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine)
- 1207018-57-2(methyl 4-[(4-fluorophenyl)amino]-8-methylquinoline-2-carboxylate)
- 1215684-41-5(N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride)
- 1245215-67-1(ethyl 4-hydroxy-1H-indazole-6-carboxylate)
- 1361764-73-9(Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
